BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-
Bromopropanal

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 3-Bromopropanal

Cat. No.: B3055480

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Bromopropanal, a versatile
bifunctional reagent crucial in various synthetic applications, particularly in the fields of
medicinal chemistry and drug development. This document details its chemical identifiers,
physicochemical properties, synthesis protocols, and its utility as a key building block in the
construction of complex molecular architectures.

Core Identifiers and Physicochemical Properties

3-Bromopropanal, a valuable C3 building block, is characterized by the presence of both an
aldehyde functional group and a bromine atom, bestowing upon it a dual reactivity that is highly
sought after in organic synthesis.[1] Its key identifiers and physicochemical properties are
summarized below for easy reference.

Table 1: Chemical Identifiers for 3-Bromopropanal
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Identifier Value

CAS Number 65032-54-4[1][2][3][4][5]

IUPAC Name 3-bromopropanal[2]

Molecular Formula CsHsBrOJ[2][3]

Molecular Weight 136.98 g/mol [1][2]

SMILES BrCCC=0][3]

InChl INChl=1S/C3H5BrO/c4-2-1-3-5/h3H,1-2H2[2]
InChlKey WGKZCFPJVPNRAV-UHFFFAOYSA-N[1][2]

Table 2: Physicochemical Properties of 3-

Bromopropanal
Property Value
Melting Point 62-63 °C[5]
Boiling Point 140-142 °C (at 45 Torr)[5]
Density 1.546 + 0.06 g/cm3 (Predicted)[5]
LogP 0.97030
PSA 17.07000

Experimental Protocols

The synthesis of 3-Bromopropanal can be achieved through several routes. One of the most
common and effective laboratory methods is the oxidation of 3-bromo-1-propanol. The use of
Dess-Martin periodinane (DMP) as the oxidizing agent is favored for its mild reaction conditions
and high selectivity, preventing over-oxidation to the carboxylic acid.[6]

Synthesis of 3-Bromopropanal via Oxidation of 3-
Bromo-1-propanol
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Objective: To synthesize 3-Bromopropanal by the oxidation of 3-bromo-1-propanol using
Dess-Martin periodinane.

Reagents and Materials:

e 3-Bromo-1-propanol

e Dess-Martin periodinane (DMP)

e Dichloromethane (DCM), anhydrous

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

¢ Anhydrous magnesium sulfate (MgSOQOa)

e Round-bottom flask

o Magnetic stirrer and stir bar

e |ce bath

e Separatory funnel

 Rotary evaporator

o Standard glassware for extraction and filtration

Procedure:

e In a clean, dry round-bottom flask, dissolve 3-bromo-1-propanol (1 equivalent) in anhydrous
dichloromethane.

e Cool the solution in an ice bath with continuous stirring.

» To the cooled solution, add Dess-Martin periodinane (1.1 equivalents) portion-wise over 10-
15 minutes, ensuring the temperature remains low.

 After the addition is complete, remove the ice bath and allow the reaction mixture to warm to
room temperature.
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« Stir the reaction for 1-2 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

e Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO:s.

» Transfer the mixture to a separatory funnel and extract the aqueous layer with
dichloromethane.

o Combine the organic layers and wash with saturated aqueous NaHCOs, followed by brine.

e Dry the organic layer over anhydrous MgSOu4, filter, and concentrate the filtrate under
reduced pressure using a rotary evaporator.

e The crude 3-Bromopropanal can be further purified by column chromatography on silica gel
if necessary.

Safety Precautions:

All manipulations should be performed in a well-ventilated fume hood.

o Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must
be worn.

» Dess-Martin periodinane is a heat- and shock-sensitive compound and should be handled
with care.[7]

e 3-Bromo-1-propanol is toxic if swallowed.[8]

Utility in Multi-Step Synthesis: A Workflow for
Heterocycle Formation

3-Bromopropanal is a valuable precursor for the synthesis of a wide variety of compounds,
including complex heterocyclic structures that are often the core of pharmacologically active
molecules.[1] Its bifunctional nature allows for sequential or one-pot reactions to build
molecular complexity efficiently.
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One important application is in the synthesis of pyrazole derivatives. The following workflow
illustrates how 3-Bromopropanal can be utilized in a multi-step synthesis to generate a
substituted pyrazole.

Caption: Synthetic workflow for a substituted pyrazole from 3-Bromopropanal.

This diagram illustrates a logical synthetic pathway where the aldehyde group of 3-
Bromopropanal is first protected to prevent unwanted side reactions. The resulting acetal then
undergoes nucleophilic substitution with hydrazine. Subsequent deprotection of the acetal
reveals the aldehyde, which then participates in an intramolecular cyclization with the
hydrazone to form the stable aromatic pyrazole ring. This type of synthetic strategy is
fundamental in the development of new pharmaceutical candidates.

Safety and Handling

3-Bromopropanal and its precursors should be handled with appropriate safety measures. 3-
Bromo-1-propanol is classified as toxic if swallowed.[8] It is crucial to consult the Safety Data
Sheet (SDS) before handling these chemicals.[9][10][11] Work should be conducted in a well-
ventilated fume hood, and appropriate personal protective equipment should be worn to avoid
contact with skin and eyes.[9] In case of fire, carbon dioxide, dry chemical, or foam are suitable
extinguishing agents.[9]

Conclusion

3-Bromopropanal is a highly valuable and versatile building block in organic synthesis. Its dual
functionality provides a powerful tool for medicinal chemists and drug development
professionals to construct complex molecular architectures, particularly in the synthesis of
heterocyclic compounds. A thorough understanding of its properties, synthetic routes, and safe
handling is essential for its effective utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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